4-Hexadecanone
Overview
Description
4-Hexadecanone is a chemical compound with the molecular formula C16H32O . It belongs to the class of organic compounds known as ketones, which are characterized by a carbonyl group (C=O) linked to two other carbon atoms .
Molecular Structure Analysis
The molecular structure of 4-Hexadecanone consists of 16 carbon atoms, 32 hydrogen atoms, and 1 oxygen atom . The carbonyl group (C=O) is a defining feature of its structure .Physical And Chemical Properties Analysis
Specific physical and chemical properties of 4-Hexadecanone are not provided in the search results. Generally, ketones are polar compounds due to the presence of the carbonyl group, and they have higher boiling points than similarly sized hydrocarbons or ethers .Scientific Research Applications
Insecticidal and Larvicidal Activity
- Bioefficacy Against Pests and Mosquitoes : Research on n-Hexane extracts of Epaltes divaricata, which contain n-Hexadecanoic acid, demonstrated significant insecticidal and larvicidal activities against Aedes aegypti and Spodoptera litura larvae. These compounds were also found to affect the enzyme activity and midgut morphology of these pests (Amala et al., 2021).
Medical and Pharmacological Research
- Anticancer Potential : A study on purified compounds from the marine organism Sea pen, which includes Hexadecanoic acid, showed significant anti-cancer effects on human breast cancer and cervical cancer cell lines. The compounds induced apoptosis in these cancer cells (Sharifi et al., 2020).
- Anticonvulsant Activities : Moringa oleifera leaves, containing non-polar constituents like Hexadecanoic acid, displayed anticonvulsant activities in PTZ-induced seizures in rodents. This indicates the potential therapeutic use of these compounds in epilepsy treatment (González-Trujano et al., 2018).
Environmental and Safety Research
- Mosquito Larvicide : n-Hexadecanoic acid, derived from the acetone extract of Feronia limonia leaves, was found to be an effective larvicide against larvae of Culex quinquefasciatus, Anopheles stephensi, and Aedes aegypti (Rahuman et al., 2000).
properties
IUPAC Name |
hexadecan-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H32O/c1-3-5-6-7-8-9-10-11-12-13-15-16(17)14-4-2/h3-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWIKKFZLSSZWRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCC(=O)CCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601317347 |
Source
|
| Record name | 4-Hexadecanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601317347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.42 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18787-65-0 |
Source
|
| Record name | 4-Hexadecanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18787-65-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hexadecanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601317347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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